2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H13Cl3N2O2/c22-14-5-1-12(2-6-14)9-19(27)25-16-7-3-13(4-8-16)21-26-18-11-15(23)10-17(24)20(18)28-21/h1-8,10-11H,9H2,(H,25,27)
• InChI Key: YDMOMRAUTCBXKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C(=CC(=C4)Cl)Cl)Cl
• Molecular Formula: C21H13Cl3N2O2
• Molecular Weight: 431.7 g/mol

Description

2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as DCPIB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of volume-regulated anion channels (VRACs), which are ion channels that play an important role in regulating cell volume and maintaining cellular homeostasis.

Mechanism of Action

2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide inhibits VRACs by binding to a specific site on the channel protein. This binding prevents the channel from opening, thus preventing the flow of ions across the cell membrane. This inhibition of VRACs leads to a decrease in cell volume, which can have various effects on cellular function and physiology.
Biochemical and Physiological Effects:
In addition to its role in regulating cell volume, VRACs have been shown to play a role in a variety of cellular processes, including proliferation, migration, and apoptosis. 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has been shown to affect these processes by inhibiting VRACs, leading to changes in cell morphology, migration, and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide in lab experiments is its specificity for VRACs. This allows researchers to specifically target these channels without affecting other ion channels or cellular processes. However, one limitation of 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide is its potential toxicity, as it has been shown to affect cellular metabolism and viability at high concentrations.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide and its potential therapeutic applications. One area of interest is the development of more potent and selective inhibitors of VRACs, which could have improved therapeutic efficacy and reduced toxicity. Another area of interest is the investigation of the role of VRACs in various diseases and the potential for VRAC inhibitors like 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide to be used as therapeutic agents. Additionally, the use of 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide in combination with other drugs or therapies is an area of potential future research.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide involves several steps, starting with the reaction of 4-chlorobenzoyl chloride with 4-(5,7-dichloro-1,3-benzoxazol-2-yl)aniline to form 4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl 4-chlorobenzoate. This intermediate is then reacted with ethylamine to form 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide, which is 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide.

Scientific Research Applications

2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has been widely used in scientific research for its ability to inhibit VRACs. These ion channels play a critical role in regulating cell volume, and their dysfunction has been implicated in a variety of diseases, including cancer, cystic fibrosis, and ischemic brain injury. By inhibiting VRACs, 2-(4-chlorophenyl)-N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has been shown to have potential therapeutic applications in these and other diseases.